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Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B034295

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of Solvent Red 135, a synthetic organic compound used in various industrial
applications. Adherence to these procedures is critical to minimize risks and ensure proper
disposal.

Personal Protective Equipment (PPE)

When handling Solvent Red 135, a comprehensive approach to personal protection is
necessary to prevent contact and inhalation. The following personal protective equipment is
recommended.[1]

Eye and Face Protection:

o Wear appropriate protective eyeglasses or chemical safety goggles.[1] If there is a risk of
splashing, a face shield should be used in addition to goggles.

Skin Protection:

e Gloves: Wear appropriate protective gloves to prevent skin exposure.[1] Butyl rubber gloves
are a recommended option for handling solvents.[2]

» Protective Clothing: Wear appropriate protective clothing to minimize skin contact.[1] This
may include a lab coat, apron, or coveralls. For extensive handling, impervious clothing is
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recommended.[2][3]
Respiratory Protection:

o Use of an approved respirator is necessary when handling the powder form to avoid
inhalation of dust particles.[1] Work should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[1] If exposure limits are exceeded or irritation is experienced, a
full-face respirator should be used.[3]

Safety and Handling Procedures

Proper handling procedures are crucial to prevent accidents and exposure.
Engineering Controls:

o Always handle Solvent Red 135 in a well-ventilated place.[3][4]

e Use a chemical fume hood for all operations that may generate dust or vapors.[1]

o Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[1]

Handling Practices:

Avoid contact with skin and eyes.[3][4]

Avoid the formation and inhalation of dust and aerosols.[3][4]

Wash hands thoroughly after handling the substance.[1]

Remove and wash contaminated clothing before reuse.[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of Solvent Red 135 is essential for safe
handling and storage.
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Property Value

Appearance Red powder

Odor Odorless

Melting Point 308 - 310 °C[3][4]
Boiling Point 646.3°C at 760 mmHg[4]
Flash Point 344.6°C[4]

Solubility in water

<0 g/L (at 20 °C, pH 6.7)[3][4]

Log Pow

7.1 (at 25 °C)[3][4]

Vapor Pressure

1.37E-16 mmHg at 25°C[4]

Molecular Formula

C18H6CI4N20][1]

Molecular Weight

408.06 g/mol [1]

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures should be followed.

Spill Response:

o Evacuate and Ventilate: Evacuate personnel from the immediate spill area and ensure

adequate ventilation.[3][4]

o Control Ignition Sources: Remove all sources of ignition from the area.[3][4]

e Containment and Cleanup:

o Wear appropriate personal protective equipment as outlined above.[1]

o For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled

disposal container.[1] Avoid generating dust.[1]

o Decontamination: Clean the spill area thoroughly with soap and water.[1]
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Disposal:
o All waste containing Solvent Red 135 must be treated as hazardous waste.
o Place waste material in a suitable, tightly-capped, and properly labeled container.[5]

o Waste generators must consult and comply with all applicable state and local hazardous
waste regulations to ensure complete and accurate classification and disposal.[1]

Experimental Workflow for Handling Solvent Red
135

The following diagram outlines the standard workflow for safely handling Solvent Red 135 in a
laboratory setting.
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Caption: Workflow for Safe Handling of Solvent Red 135.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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